trans-4-({[3-(4-bromo-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid

• Molecular Formula: C19H23BrN2O3
• Molecular Weight: 407.3 g/mol
• IUPAC Name: 4-[[3-(4-bromoindol-1-yl)propanoylamino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C19H23BrN2O3/c20-16-2-1-3-17-15(16)8-10-22(17)11-9-18(23)21-12-13-4-6-14(7-5-13)19(24)25/h1-3,8,10,13-14H,4-7,9,11-12H2,(H,21,23)(H,24,25)
• InChI Key: QTILUDNOMCAHMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)CCN2C=CC3=C2C=CC=C3Br)C(=O)O

Description

trans-4-({[3-(4-bromo-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid: is a complex organic compound featuring an indole moiety, a cyclohexane ring, and a carboxylic acid group. Indole derivatives are significant in natural products and drugs due to their diverse biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of indole derivatives often involves multicomponent reactions (MCRs), which are high-yielding, operationally friendly, and time- and cost-effective . The preparation of trans-4-({[3-(4-bromo-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid likely involves the following steps:

Formation of the indole moiety: This can be achieved through various methods, including Fischer indole synthesis or Bartoli indole synthesis.

Bromination: The indole ring can be brominated using N-bromosuccinimide (NBS) in the presence of a radical initiator.

Coupling with cyclohexane derivative: The brominated indole can be coupled with a cyclohexane derivative through a nucleophilic substitution reaction.

Industrial Production Methods: Industrial production methods for such compounds often involve large-scale MCRs, utilizing automated reactors to ensure consistency and efficiency. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is also common .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can occur at the carbonyl group using reagents like lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom on the indole ring can be substituted with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Substitution: Nucleophiles like amines, thiols, and alcohols.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted indole derivatives.

Scientific Research Applications

Chemistry: : The compound is used as a precursor for synthesizing other complex molecules, particularly in the development of pharmaceuticals . Biology : Indole derivatives are known for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties . Medicine : The compound can be used in drug development, particularly for targeting specific biological pathways. Industry : It is used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of trans-4-({[3-(4-bromo-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The indole moiety is known to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs) . The bromine atom can enhance the compound’s binding affinity to these targets, leading to its biological effects.

Comparison with Similar Compounds

Indole-3-carbaldehyde: A precursor for many biologically active molecules.

4-bromoindole: A simpler brominated indole derivative.

Cyclohexanecarboxylic acid: A simpler carboxylic acid derivative.

Uniqueness: The uniqueness of trans-4-({[3-(4-bromo-1H-indol-1-yl)propanoyl]amino}methyl)cyclohexanecarboxylic acid lies in its combination of an indole moiety with a cyclohexane ring and a carboxylic acid group, providing a unique scaffold for drug development and other applications .